Cas no 56403-44-2 (1,4-Benzenediacetonitrile, 2,5-dibromo-)

• Product Name: 1,4-Benzenediacetonitrile, 2,5-dibromo-
• CAS No: 56403-44-2
• MF: C₁₀H₆Br₂N₂
• MW: 313.976040363312
• CID: 348978
• PubChem ID: 12236194
• Update Time: 2025-04-19

1,4-Benzenediacetonitrile, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediacetonitrile, 2,5-dibromo-
• 1,4-CYANOMETHYL-2,5-DIBROMOBENZENE
• 2-[2,5-dibromo-4-(cyanomethyl)phenyl]acetonitrile
• 56403-44-2
• SCHEMBL13405938
• CKLWZVRFWLJKBA-UHFFFAOYSA-N
• 2,2'-(2,5-dibromobenzene-1,4-diyl)diacetonitrile
• DTXSID00481759

• Inchi： 1S/C10H6Br2N2/c11-9-6-8(2-4-14)10(12)5-7(9)1-3-13/h5-6H,1-2H2
• InChI Key： CKLWZVRFWLJKBA-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)C(=CC=1CC#N)Br

Computed Properties

• Exact Mass: 311.88978
• Monoisotopic Mass: 311.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58